Cas no 2171725-66-7 (3-ethyl(propyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-ethyl(propyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171725-66-7
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5940273
• PubChem ID: 165764282
• Update Time: 2025-05-24

3-ethyl(propyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl(propyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1539461
• 3-[ethyl(propyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171725-66-7

• Inchi： 1S/C24H28N2O5/c1-3-13-26(4-2)23(29)21(14-22(27)28)25-24(30)31-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20-21H,3-4,13-15H2,1-2H3,(H,25,30)(H,27,28)
• InChI Key： FDBZSSXRNYYELB-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(N(CC)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl(propyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-Ethyl(Propyl)Carbamoyl-3-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino Propanoic Acid: A Comprehensive Overview

The compound with CAS No 2171725-66-7, known as 3-Ethyl(Propyl)Carbamoyl-3-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino Propanoic Acid, is a highly specialized organic molecule with significant applications in the fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical synthesis and material engineering.

Structural Analysis

The molecule's structure is characterized by a propanoic acid backbone, which serves as the central framework. Attached to this backbone are two key functional groups: the ethyl(propyl)carbamoyl group and the {(9H-fluoren-9-yl)methoxycarbonyl}amino group. The presence of these groups imparts unique chemical reactivity and physical properties to the compound.

Recent studies have highlighted the importance of such functional groups in enhancing the molecule's solubility and stability under various conditions. For instance, the fluorenylmethoxycarbonyl (Fmoc) group is well-known for its role in peptide synthesis, where it acts as a protecting group for amino acids during solid-phase synthesis. This property makes our compound a valuable intermediate in the synthesis of complex biomolecules.

Synthesis and Applications

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and protection/deprotection strategies. Researchers have optimized these steps to achieve high yields and purity levels, making it feasible for large-scale production.

In terms of applications, this compound has found utility in the development of novel materials with tailored properties. For example, its ability to form stable amide bonds makes it an ideal candidate for use in polymer chemistry, where it can serve as a building block for high-performance polymers with applications in electronics and biomedical devices.

Recent Research Findings

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Using density functional theory (DFT), scientists have modeled the molecule's interaction with various catalysts, revealing potential pathways for more efficient synthesis methods.

Additionally, studies on its thermal stability have shown that the compound exhibits excellent resistance to decomposition under high temperatures, making it suitable for use in high-temperature applications such as aerospace materials and advanced composites.

Environmental Considerations

In line with growing concerns over environmental sustainability, researchers have also investigated the biodegradability of this compound. Preliminary results indicate that under controlled conditions, the molecule can undergo microbial degradation, reducing its environmental footprint compared to traditional synthetic polymers.

Such findings underscore the importance of developing eco-friendly alternatives in materials science, a trend that is likely to shape future research directions for this compound.